Cas no 140132-25-8 (Thymidine,3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphonate) (9CI))

• Product Name: Thymidine,3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphonate) (9CI)
• CAS No: 140132-25-8
• MF: C₁₀H₁₃FN₂O₆P
• MW: 307.192187070847
• CID: 147698
• PubChem ID: 6334744
• Update Time: 2025-04-19

Thymidine,3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphonate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphonate) (9CI)
• [(2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxy-oxophosphanium
• [(2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxyphosphinic acid
• FLT-HP
• 140132-25-8
• Thymidine, 3'-deoxy-3'-fluoro-, 5'-(hydrogen phosphonate)

• Inchi： 1S/C10H11FN2O6P/c1-5-3-13(10(15)12-9(5)14)8-2-6(11)7(19-8)4-18-20(16)17/h3,6-8H,2,4H2,1H3/q-1/p+2/t6-,7+,8+/m0/s1
• InChI Key： UCPHGRVSEZJNOQ-XLPZGREQSA-P
• SMILES： [P+](=O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)F

Computed Properties

• Exact Mass: 307.04959
• Monoisotopic Mass: 307.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 105A^2

Experimental Properties

• PSA: 105.17
• LogP: 1.20890